Cas no 2227820-53-1 (rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2227820-53-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6318130
• PubChem ID: 165692365
• Update Time: 2025-10-30

rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol
• rac-2-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]phenol
• 2227820-53-1
• EN300-1804860

• Inchi： 1S/C12H17NO/c1-12(2)9(7-13)11(12)8-5-3-4-6-10(8)14/h3-6,9,11,14H,7,13H2,1-2H3/t9-,11-/m0/s1
• InChI Key： FHFCTZMXALZMNL-ONGXEEELSA-N
• SMILES： OC1C=CC=CC=1[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol

Introduction to Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2227820-53-1)

Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol, a compound with the chemical identifier CAS No. 2227820-53-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol incorporates a cyclopropyl group and an amine-substituted phenol moiety, which are critical for its biological activity and interaction with target enzymes.

The cyclopropyl ring in this molecule contributes to its stability and rigidity, enhancing its binding affinity to specific biological targets. This structural feature is particularly valuable in the design of enzyme inhibitors, where precise molecular interactions are essential for efficacy. The amine group, positioned strategically within the molecule, allows for further functionalization and modularity in drug design. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the potential of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol in the development of novel therapeutic agents. Its unique structural motifs have been explored in the context of inhibiting various enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary research suggests that this compound exhibits inhibitory activity against certain proteases involved in inflammation pathways. The ability to modulate these enzymatic activities could lead to the development of new treatments for conditions such as rheumatoid arthritis and metabolic syndrome.

The synthesis of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol presents both challenges and opportunities for synthetic chemists. The stereochemistry of the cyclopropyl group must be carefully controlled to ensure the correct enantiomer is produced. Advances in asymmetric synthesis have enabled more efficient and scalable production methods for such chiral compounds. These methods often employ transition metal catalysts or biocatalysts that facilitate high enantioselectivity during the synthesis process.

In addition to its potential therapeutic applications, Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol has been investigated for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and developing probes for biological pathways. Researchers are leveraging this compound to gain insights into how specific enzymes function at the molecular level. This information is crucial for understanding disease mechanisms and identifying new drug targets.

The pharmacological profile of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol is being extensively studied to optimize its therapeutic potential. Pharmacokinetic studies are being conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for determining the appropriate dosage regimen and ensuring safety and efficacy in clinical settings. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at the atomic level.

The future prospects for Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol are promising. Ongoing research aims to expand its therapeutic applications by exploring new chemical modifications that enhance its biological activity and reduce potential side effects. Collaborative efforts between synthetic chemists and medicinal chemists are expected to yield innovative derivatives with improved pharmacological properties. These advancements could lead to the development of new drugs that address unmet medical needs.

The regulatory landscape for novel compounds like Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol is also evolving. Regulatory agencies are increasingly focused on ensuring that new drugs meet stringent safety and efficacy standards before they reach the market. This rigorous evaluation process underscores the importance of comprehensive preclinical and clinical studies to support drug approval. Companies investing in the development of such compounds must navigate these regulatory requirements carefully to bring safe and effective therapies to patients.

In conclusion, Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenol represents a significant milestone in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.